Cas no 2187409-01-2 (Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban)

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban structure
2187409-01-2 structure
Product Name:Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban
CAS No:2187409-01-2
Molecular Formula:C25H28N6O4
Molecular Weight:476.527625083923
CID:4558347
PubChem ID:78358433

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Properties

Names and Identifiers

    • 7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3- carboxamide
    • 6-(4-((5-amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
    • Apixaban Impurity 12
    • BCP33004
    • 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-
    • 6-(4-(5-amino-5-oxopentylamino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
    • 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-1
    • Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban
    • Apixaban Open Chain Amide
    • BMS-719288-01
    • Apixaban Impurity 2
    • 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-1-(4-methoxyphenyl)-7-oxo-4,5-dihydropyrazolo[3,4-c]pyridine-3-carboxamide
    • Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban; 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide, 6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo- (ACI); 6-[4-[(5-Amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-1H-pyrazolo[3,4-c]pyridine-3-carb
    • Apixaban open ring amide
    • GCD769TY3L
    • 2187409-01-2
    • D77486
    • Apixaban open ring amide [USP IMPURITY]
    • 1H-Pyrazolo[3,4-c]pyridine-3-carboxamide,6-[4-[(5-amino-5-oxopentyl)amino]phenyl]-4,5,6,7-tetrahydro-1-(4-methoxyphenyl)-7-oxo-
    • CS-M2738
    • 6-{4-[(5-Amino-5-oxopentyl)amino]phenyl}-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
    • InChIKey: OTKSZZJZOVQZCB-UHFFFAOYSA-N
    • Inchi: 1S/C25H28N6O4/c1-35-19-11-9-18(10-12-19)31-23-20(22(29-31)24(27)33)13-15-30(25(23)34)17-7-5-16(6-8-17)28-14-3-2-4-21(26)32/h5-12,28H,2-4,13-15H2,1H3,(H2,26,32)(H2,27,33)
    • SMILES: O=C1C2=C(C(C(N)=O)=NN2C2C=CC(=CC=2)OC)CCN1C1C=CC(=CC=1)NCCCCC(N)=O

Computed Properties

  • Exact Mass: 476.217203g/mol
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 476.217203g/mol
  • Heavy Atom Count: 35
  • Complexity: 750
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 146
  • Molecular Weight: 476.5g/mol

Experimental Properties

  • Boiling Point: 802.1±65.0 °C at 760 mmHg
  • Melting Point: NA
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C
  • Flash Point: 438.9±34.3 °C
  • Density: 1.4±0.1 g/cm3

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01KIVC-50mg
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
2187409-01-2 98%
50mg
$197.00
A2B Chem LLC
BA36392-50mg
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
2187409-01-2 98%
50mg
$216.00 2024-04-20
Aaron
AR01KJ3O-50mg
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
2187409-01-2 96%
50mg
$167.00 2025-02-11
Chemenu
CM331381-10mg
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
2187409-01-2 95%+
10mg
$10000
ChemScence
CS-M2738-5mg
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
2187409-01-2
5mg
$2000.0 2022-04-27
TRC
D293700-2.5mg
Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban
2187409-01-2
2.5mg
$ 207.00 2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1060369-5mg
6-(4-((5-Amino-5-oxopentyl)amino)phenyl)-1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxamide
2187409-01-2 98%
5mg
¥24000 2023-04-14

Des(2-oxo-1-piperidinyl) 6-(4-(5-Amino-5-oxopentyl)) Apixaban Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:2187409-01-2)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
Audited Supplier Audited Supplier
(CAS:2187409-01-2)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/

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